3-(2,4-dichlorophenyl)-N'-[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-1H-pyrazole-5-carbohydrazide

Specification

• Molecular Formula: C22H18Cl2N6O
• Molecular Weight: 453.3 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)-N-[(E)-(3,5-dimethyl-1-phenylpyrazol-4-yl)methylideneamino]-1H-pyrazole-5-carboxamide
• Standard InChI: InChI=1S/C22H18Cl2N6O/c1-13-18(14(2)30(29-13)16-6-4-3-5-7-16)12-25-28-22(31)21-11-20(26-27-21)17-9-8-15(23)10-19(17)24/h3-12H,1-2H3,(H,26,27)(H,28,31)/b25-12+
• Standard InChI Key: CCDWEFGWLDHRGV-BRJLIKDPSA-N
• Isomeric SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)/C=N/NC(=O)C3=CC(=NN3)C4=C(C=C(C=C4)Cl)Cl
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)C=NNC(=O)C3=CC(=NN3)C4=C(C=C(C=C4)Cl)Cl

Introduction

3-(2,4-dichlorophenyl)-N'-[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-1H-pyrazole-5-carbohydrazide is a complex organic compound belonging to the pyrazole derivative class. Pyrazoles are known for their diverse biological activities, including anticancer, antibacterial, and anti-inflammatory effects, making them significant in medicinal chemistry.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multiple steps, often starting with the formation of pyrazole rings and subsequent modifications to introduce the dichlorophenyl and dimethylphenyl groups. The specific synthesis pathway may vary depending on the availability of starting materials and desired yields.

Biological Activities and Potential Applications

Pyrazole derivatives, including this compound, exhibit a wide range of biological activities. These include:

• Anticancer Activity: Some pyrazole derivatives have shown cytotoxic effects on human cell lines, making them candidates for cancer treatment.

• Antibacterial Properties: Compounds with similar structures have demonstrated antibacterial activity, which could be useful in developing new antibiotics.

• Anti-inflammatory Effects: Pyrazoles have been explored for their potential in reducing inflammation, which is beneficial in treating various inflammatory conditions.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
3-(3,4-Dimethoxyphenyl)-N'-[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-1H-pyrazole-5-carbohydrazide	Contains methoxy groups	Anticancer activity
5-Methyl-N-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxamide	Lacks dimethyl substitution	Antibacterial properties
4-(2-Chlorophenyl)-N'-[(E)-(3-methyl-1H-pyrazol-4-yl)methylidene]-1H-pyrazole	Different halogen substitution	Anti-inflammatory effects

Research Findings and Future Directions

Research on this compound focuses on understanding its interactions with biological targets to elucidate its mechanism of action. Studies typically involve in vitro and in vivo experiments to assess its efficacy and safety. Given the structural diversity of pyrazole derivatives, there is potential for developing compounds with improved therapeutic outcomes by modifying the existing structure of 3-(2,4-dichlorophenyl)-N'-[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-1H-pyrazole-5-carbohydrazide.